Cas no 1291090-50-0 (Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate)

Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate is a versatile intermediate in organic synthesis, particularly valued for its functionalized polyether chain and reactive iodoethyl terminus. The tert-butyl ester group enhances stability, facilitating handling and storage, while the iodoethyl moiety provides a reactive handle for further modifications, such as nucleophilic substitutions or cross-coupling reactions. The ethylene glycol spacer improves solubility in polar solvents, making it suitable for applications in peptide synthesis, polymer chemistry, and bioconjugation. Its well-defined structure ensures reproducibility in synthetic pathways, offering precise control over molecular design. This compound is particularly useful in constructing complex architectures where controlled functionalization is critical.
Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate structure
1291090-50-0 structure
Product Name:Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
CAS No:1291090-50-0
MF:C13H25IO5
MW:388.239077329636
CID:5086200
PubChem ID:156828369
Update Time:2026-03-02

Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate Chemical and Physical Properties

Names and Identifiers

    • AT18170
    • TERT-BUTYL 3-(2-(2-(2-IODOETHOXY)ETHOXY)ETHOXY)PROPANOATE
    • SCHEMBL23754648
    • MFCD31656966
    • 1291090-50-0
    • I-PEG3-CH2CH2COOtBu
    • tert-butyl 3-{2-[2-(2-iodoethoxy)ethoxy]ethoxy}propanoate
    • tert-butyl 3-[2-[2-(2-iodoethoxy)ethoxy]ethoxy]propanoate
    • Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
    • Inchi: 1S/C13H25IO5/c1-13(2,3)19-12(15)4-6-16-8-10-18-11-9-17-7-5-14/h4-11H2,1-3H3
    • InChI Key: YFCBAGHBVVUMJI-UHFFFAOYSA-N
    • SMILES: ICCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 388.07467g/mol
  • Monoisotopic Mass: 388.07467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 13
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 54

Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR0202DW-100mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 95%
100mg
$22.00 2025-02-13
Aaron
AR0202DW-250mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 95%
250mg
$37.00 2025-02-13
Aaron
AR0202DW-1g
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 95%
1g
$104.00 2025-02-13
Ambeed
A1481919-100mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 95%
100mg
$24.0 2025-03-05
Ambeed
A1481919-250mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 95%
250mg
$37.0 2025-03-05
Ambeed
A1481919-1g
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 95%
1g
$93.0 2025-03-05
abcr
AB593748-250mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate; .
1291090-50-0
250mg
€178.70 2024-07-19
abcr
AB593748-1g
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate; .
1291090-50-0
1g
€373.90 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1767201-100mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 98%
100mg
¥312.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1767201-250mg
tert-Butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate
1291090-50-0 98%
250mg
¥492.00 2024-08-09

Additional information on Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate

Introduction to Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate (CAS No. 1291090-50-0)

Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate, with the CAS number 1291090-50-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate structure, plays a crucial role in various synthetic applications and has been explored in multiple research domains.

The molecular structure of Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate consists of a propanoate ester moiety linked to a polyether chain featuring multiple ethoxy units. The presence of an iodine atom at the end of this chain makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura couplings. These reactions are fundamental in the construction of complex organic molecules, including pharmaceuticals and agrochemicals.

In recent years, the compound has been studied for its potential applications in drug development. The polyether backbone enhances its solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers have been particularly interested in its role as a precursor in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate is its versatility in synthetic chemistry. The iodine substituent allows for easy modification through metal-catalyzed reactions, enabling chemists to tailor the molecule for specific applications. This flexibility has led to its use in the development of new materials and functional molecules.

The compound's structural features also make it a useful tool in polymer chemistry. The long polyether chain provides a stable framework that can be modified to create polymers with tailored properties. These polymers have potential applications in biomedicine, such as drug delivery systems and tissue engineering scaffolds.

Recent studies have highlighted the compound's role in the synthesis of bioactive molecules. For instance, researchers have utilized Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate to develop new antiviral agents. The ability to modify the molecule at multiple points allows for the creation of structures that can interact specifically with viral targets, offering promising avenues for therapeutic intervention.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for more complex drugs. Its structural complexity and reactivity make it an ideal candidate for generating novel compounds with improved pharmacological properties. By leveraging its synthetic capabilities, scientists aim to develop treatments for conditions that are currently difficult to address with existing medications.

In addition to its pharmaceutical applications, Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate has found utility in materials science. The compound's ability to form stable complexes with other molecules has been exploited in the development of new catalysts and functional materials. These materials could revolutionize various industrial processes, from chemical manufacturing to energy storage.

The ongoing research into Tert-butyl 3-(2-(2-(2-iodoethoxy)ethoxy)ethoxy)propanoate underscores its importance as a versatile chemical intermediate. As synthetic methods continue to evolve, new applications for this compound are likely to emerge, further solidifying its role in both academic and industrial research.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.